1-[2-(1,3-Thiazol-2-yl)pyrrolidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[2-(1,3-thiazol-2-yl)pyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C10H12N2OS/c1-2-9(13)12-6-3-4-8(12)10-11-5-7-14-10/h2,5,7-8H,1,3-4,6H2
• InChI Key: CXCJBWFGTWUDFA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC1C2=NC=CS2
• Molecular Formula: C10H12N2OS
• Molecular Weight: 208.28 g/mol

Description

The compound appears to contain a pyrrolidine ring and a thiazole ring. The pyrrolidine ring is a five-membered ring with one nitrogen atom, and it’s used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The thiazole ring is a heterocyclic compound that consists of a five-membered C3NS ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine and thiazole rings. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, pyrrolidine derivatives are characterized by their sp3-hybridization and non-planarity, which allows for increased three-dimensional coverage.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine derivatives have been found in many biologically active compounds, suggesting that they may interact with various biological targets.

Future Directions

Future research could involve the synthesis of this specific compound and investigation of its biological activity. Pyrrolidine derivatives are of interest in drug discovery due to their versatile scaffold, which can be used to design compounds with different biological profiles.